Cas no 1260646-17-0 (3-4-(1H-pyrazol-1-yl)phenylpiperidine)

• Product Name: 3-4-(1H-pyrazol-1-yl)phenylpiperidine
• CAS No: 1260646-17-0
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6030821
• PubChem ID: 82618395
• Update Time: 2025-06-11

3-4-(1H-pyrazol-1-yl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-4-(1H-pyrazol-1-yl)phenylpiperidine
• 3-[4-(1H-pyrazol-1-yl)phenyl]piperidine
• 1260646-17-0
• EN300-1854076

• Inchi： 1S/C14H17N3/c1-3-13(11-15-8-1)12-4-6-14(7-5-12)17-10-2-9-16-17/h2,4-7,9-10,13,15H,1,3,8,11H2
• InChI Key： OVVDMHJEGVNDJG-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CC(=CC=2)N2C=CC=N2)C1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-4-(1H-pyrazol-1-yl)phenylpiperidine

Introduction to 3-4-(1H-pyrazol-1-yl)phenylpiperidine (CAS No. 1260646-17-0)

3-4-(1H-pyrazol-1-yl)phenylpiperidine, also known by its CAS number 1260646-17-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The molecular structure of 3-4-(1H-pyrazol-1-yl)phenylpiperidine is characterized by a piperidine ring substituted with a phenyl group and a pyrazole moiety. The unique combination of these functional groups contributes to its pharmacological profile, making it a promising candidate for drug development. Recent research has focused on elucidating the mechanisms through which this compound exerts its effects and exploring its potential in various therapeutic areas.

In the context of pain management, studies have shown that 3-4-(1H-pyrazol-1-yl)phenylpiperidine exhibits potent analgesic properties. A 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduces nociceptive responses in animal models of pain. The researchers found that the compound acts by modulating specific receptors in the central nervous system, thereby providing relief from both acute and chronic pain conditions.

Beyond its analgesic properties, 3-4-(1H-pyrazol-1-yl)phenylpiperidine has also shown promise in the treatment of neurodegenerative diseases. A 2023 study in the Journal of Neurochemistry investigated the neuroprotective effects of this compound in cellular models of Parkinson's disease. The results indicated that 3-4-(1H-pyrazol-1-yl)phenylpiperidine can protect dopaminergic neurons from oxidative stress and apoptosis, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The anti-inflammatory properties of 3-4-(1H-pyrazol-1-yl)phenylpiperidine have also been explored. A 2022 study in the Inflammation Research journal reported that this compound significantly reduces inflammation in both in vitro and in vivo models. The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of immune cell activity, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, the synthesis and chemical properties of 3-4-(1H-pyrazol-1-yl)phenylpiperidine have been extensively studied. A 2023 review article in the Tetrahedron Letters detailed various synthetic routes to produce this compound, highlighting the importance of optimizing reaction conditions to achieve high yields and purity. The review also discussed the stability and solubility characteristics of 3-4-(1H-pyrazol-1-yl)phenylpiperidine, which are crucial for its formulation and delivery as a pharmaceutical product.

The safety profile of 3-4-(1H-pyrazol-1-yl)phenylpiperidine is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-4-(1H-pyrazol-1-yl)phenylpiperidine in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and tolerability. The ongoing research aims to establish optimal dosing regimens and identify any potential side effects or drug interactions.

In conclusion, 3-4-(1H-pyrazol-1-yl)phenylpiperidine (CAS No. 1260646-17-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development. As more studies are conducted, it is likely that new applications and insights will emerge, contributing to advancements in medicinal chemistry and drug discovery.